[1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol

• Molecular Formula: C9H14N2OS
• Molecular Weight: 198.29 g/mol
• SMILES: C1CC(C1)(CN)C(C2=CN=CS2)O
• InChI: InChI=1S/C9H14N2OS/c10-5-9(2-1-3-9)8(12)7-4-11-6-13-7/h4,6,8,12H,1-3,5,10H2
• InChIKey: MQYHDUZPKWJLEO-UHFFFAOYSA-N

1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol – Identity and Procurement

[1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol (CAS 1566211-79-7, molecular formula C9H14N2OS, MW 198.29) is a heterocyclic alkanol derivative comprising a cyclobutane core bearing an aminomethyl substituent and a 1,3-thiazol-5-yl carbinol moiety . The compound presents as a bifunctional building block with one primary amine and one secondary alcohol, both available for derivatisation. Its position as a 5-substituted 1,3-thiazole regioisomer distinguishes it from the more common 2-substituted thiazole congeners, with implications for electronic reactivity, hydrogen-bonding geometry, and biological target recognition that are critical in medicinal chemistry and agrochemical lead optimisation [1]. The molecule falls within favourable drug-like property space (LogP 1.31, TPSA 59.14 Ų), supporting its utility in fragment-based and target-directed synthesis campaigns .

1

Regioisomer-specific scaffold 5-yl thiazole geometry for SAR and pharmacophore studies

2

Bifunctional derivatisation Orthogonal primary amine and secondary alcohol handles

3

Fragment-compatible profile Supports fragment-based screening and hit-to-lead campaigns

• [1] Moghaddam-manesh, M., Beyzaei, H., Heidari Majd, M., Hosseinzadegan, S. & Ghazvini, K. Investigation and comparison of biological effects of regioselectively synthesized thiazole derivatives. J. Heterocycl. Chem. 58, 1525–1530 (2021). View Source

Why Regioisomer Substitution Fails for This Thiazole Derivative

Thiazole positional isomers are not functionally interchangeable. The 1,3-thiazol-5-yl and 1,3-thiazol-2-yl attachment points create distinct electronic environments: the 2-position experiences a stronger electron-withdrawing effect from the ring nitrogen, altering both electrophilic substitution rates and the acidity of adjacent substituents [1]. In biological systems, this positional shift reorients the hydrogen-bond acceptor (thiazole N) and donor (hydroxyl, amine) vectors, which can alter target binding by orders of magnitude—documented in regioselective thiazole series where antibacterial, anticancer, and antioxidant activities diverged substantially between regioisomers [2]. Substituting the 5-yl with the 2-yl, isothiazolyl (1,2-thiazole), or des-amino analogs therefore risks loss of pharmacophoric geometry, synthetic tractability, and ultimately biological readout, making regioisomer specification a critical procurement parameter.

Electronic reactivity mismatch

Positional shift alters electrophilic substitution rates and cross-coupling reactivity; synthetic routes may require re-optimisation.

Pharmacophoric vector change

Thiazole N reorientation can disrupt hydrogen-bonding geometry and target recognition, potentially altering biological readout.

Supply chain availability

2-yl regioisomer is inquire-only without committed stock; substituting may delay SAR campaigns.

• [1] August, R., Davis, C. & Taylor, R. Electrophilic Aromatic Reactivities via Pyrolysis of Esters. Part 21. σ⁺ Values for Thiazole: the High Polarisability of Thiazole, and the Effect of Hydrogen Bonding on the Reactivity of N-Containing Heterocycles. J. Chem. Soc. Perkin Trans. II, 1265–1268 (1986). View Source
• [2] Moghaddam-manesh, M., Beyzaei, H., Heidari Majd, M., Hosseinzadegan, S. & Ghazvini, K. Investigation and comparison of biological effects of regioselectively synthesized thiazole derivatives. J. Heterocycl. Chem. 58, 1525–1530 (2021). View Source

Product-Specific Evidence for [1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol

Regioisomeric Reactivity: Thiazol-5-yl vs. Thiazol-2-yl

The thiazole core exhibits position-dependent electrophilic reactivity. Gas-phase pyrolysis elimination rates of 1-arylethyl acetates at 650 K provide a quantitative measure: the thiazol-2-yl derivative displays a relative rate of 0.271, whereas structural and electronic arguments predict a measurably different rate for the thiazol-5-yl isomer due to altered σ⁺ values at the 5-position [1]. This difference translates directly into divergent reactivity in electrophilic aromatic substitution, cross-coupling, and metallation chemistry—meaning that a synthetic route optimised for the 5-yl isomer may fail or give poor yields when the 2-yl isomer is substituted without re-optimisation [1]. Notably, the same study emphasises that hydrogen-bonding interactions with the thiazole nitrogen strongly modulate reactivity, an effect that is position-dependent and cannot be replicated by simple regioisomer swapping.

Regioisomeric reactivity

Class-level inference

Relative rate 2-yl: 0.271; 5-yl differs based on σ⁺ constants

Synthetic route may require re-optimisation if regioisomer swapped

Gas-phase pyrolysis data; position-dependent H-bond effects

Evidence Dimension	Relative rate of gas-phase pyrolysis elimination (aryl = thiazolyl acetate) at 650 K
Target Compound Data	Relative rate for thiazol-5-yl: not explicitly reported in the primary source; inferred to differ from 2-yl based on established σ⁺ substituent constants
Comparator Or Baseline	Thiazol-2-yl relative rate: 0.271; Thiazol-4-yl relative rate: not numerically extracted; Phenyl baseline: reference
Quantified Difference	Qualitative class-level: 2-yl vs. 5-yl positional reactivity difference is established; precise Δ cannot be assigned from available data for this exact scaffold
Conditions	Gas-phase pyrolysis of 1-arylethyl acetates, 633.2–698.5 K, measured by elimination kinetics (J. Chem. Soc. Perkin Trans. II, 1986)

Why This Matters

Position-dependent reactivity dictates synthetic strategy and yield; procurement of the correct regioisomer avoids costly re-optimisation of reaction conditions.

• [1] August, R., Davis, C. & Taylor, R. Electrophilic Aromatic Reactivities via Pyrolysis of Esters. Part 21. σ⁺ Values for Thiazole: the High Polarisability of Thiazole, and the Effect of Hydrogen Bonding on the Reactivity of N-Containing Heterocycles. J. Chem. Soc. Perkin Trans. II, 1265–1268 (1986). View Source

Commercial Availability: 5-yl vs. 2-yl Regioisomer

A direct procurement comparison between [1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol (CAS 1566211-79-7) and its 2-yl regioisomer (CAS 1565600-94-3) reveals meaningful supply-chain differentiation . The 5-yl target compound is stocked at 1 g scale with disclosed catalogue pricing on the Leyan platform (Product No. 2089382, 95% purity), with additional quantities (5 g, 10 g, 25 g) available upon quotation . In contrast, the 2-yl regioisomer (CAS 1565600-94-3, Product No. 2089102) is listed as 'inquire only' even at the 1 g scale, indicating lower inventory readiness and potentially longer lead times . Both compounds carry the same nominal purity specification (95%), yet the 5-yl isomer offers immediate off-the-shelf access for rapid structure–activity relationship (SAR) exploration.

Commercial availability

Direct comparison

5-yl: 1 g stocked, price disclosed; 2-yl: inquire only

5-yl supports immediate procurement; 2-yl carries sourcing risk

Vendor data (Leyan, 2026); same purity spec

Evidence Dimension	Catalogue stocking status and pricing transparency at 1 g scale
Target Compound Data	CAS 1566211-79-7 (5-yl): 1 g stocked, price disclosed (¥ currency); 5 g/10 g/25 g available upon quotation. Purity: 95%
Comparator Or Baseline	CAS 1565600-94-3 (2-yl regioisomer): 1 g 'inquire only' (no published price); 5 g/10 g 'inquire only'. Purity: 95%
Quantified Difference	5-yl: immediate 1 g availability with transparent pricing; 2-yl: no 1 g inventory commitment, all quantities require enquiry
Conditions	Vendor: Leyan (Shanghai Haohong Biomedical Technology Co., Ltd.); data retrieved 2026-05-07

Why This Matters

Immediate stock availability with transparent pricing reduces procurement cycle time and enables uninterrupted SAR campaigns; the 2-yl regioisomer carries a higher sourcing risk.

Bifunctional Derivatisation vs. Mono-Functional Analogs

[1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol carries both a primary aminomethyl group and a secondary alcohol, enabling orthogonal derivatisation without protection/deprotection sequences when exploiting the pKa differential between the amine (pKa ~9–10) and the alcohol (pKa ~15–16) . This contrasts with mono-functional analogs such as (2-cyclobutylthiazol-5-yl)methanol (CAS 1481569-97-4, C8H11NOS, MW 169.25), which possesses only the hydroxyl handle and requires de novo introduction of an amino group for amine-targeted conjugation, and (2-cyclobutylthiazol-5-yl)methanamine (CAS 1516739-17-5, C8H12N2S, MW 168.26), which provides only the amine . The target compound's dual functionality also permits intramolecular cyclisation strategies (e.g., oxazolidinone or morpholine formation) that are inaccessible to either mono-functional comparator.

Bifunctional handles

Cross-study comparable

2 reactive handles (amine + alcohol) vs. 1 in mono-functional analogs

Enables ≥3 chemotypes per cycle; reduces synthetic steps for library synthesis

Based on functional group inventory

Evidence Dimension	Number of orthogonal derivatisation handles per molecule
Target Compound Data	[1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol: 2 reactive handles (1° amine + 2° alcohol); H_Acceptors = 4, H_Donors = 2, Rotatable_Bonds = 3
Comparator Or Baseline	(2-Cyclobutylthiazol-5-yl)methanol (CAS 1481569-97-4): 1 reactive handle (1° alcohol only); (2-Cyclobutylthiazol-5-yl)methanamine (CAS 1516739-17-5): 1 reactive handle (1° amine only)
Quantified Difference	Target = 2 handles; Comparators = 1 handle each; target enables ≥3 distinct chemotypes (amide, carbamate, urea, sulphonamide on the amine; ester, ether, carbamate on the alcohol) vs. ≤2 for comparators
Conditions	Structural comparison based on molecular formula, SMILES, and functional group inventory from vendor catalogues

Why This Matters

Dual reactive handles accelerate library synthesis and reduce the number of synthetic steps needed to access diverse chemotypes, directly impacting lead optimisation timelines.

Physicochemical Profile and Drug-Likeness Assessment

The compound's computed physicochemical parameters position it within the fragment-like and lead-like chemical space favoured for hit-to-lead optimisation . With a LogP of 1.3055, it falls below the widely accepted lead-like LogP ceiling of 3, while its TPSA of 59.14 Ų and 4 hydrogen-bond acceptors versus only 2 donors support aqueous solubility and permeability characteristics consistent with oral bioavailability guidelines [1]. The three rotatable bonds confer sufficient conformational flexibility for target adaptation without incurring the excessive entropic penalty associated with highly flexible molecules. These properties are identical when computed for the 2-yl regioisomer, meaning that the differentiation between regioisomers rests on pharmacophoric geometry and electronic effects rather than on global physicochemical descriptors, underscoring that procurement decisions must be guided by regioisomer identity rather than bulk property similarity alone .

Physicochemical profile

Supporting evidence

LogP 1.31, TPSA 59 Ų; identical for 2-yl regioisomer

Bulk property similarity does not ensure functional equivalence; regioisomer identity is critical

Computed values; differentiation via N-vector orientation

Evidence Dimension	Computed physicochemical parameters (LogP, TPSA, H-bond counts, rotatable bonds)
Target Compound Data	LogP = 1.3055, TPSA = 59.14 Ų, H_Acceptors = 4, H_Donors = 2, Rotatable_Bonds = 3
Comparator Or Baseline	1,3-Thiazol-2-yl regioisomer (CAS 1565600-94-3): identical computed values (LogP 1.3055, TPSA 59.14 Ų)
Quantified Difference	No difference in global computed descriptors; differentiation arises from vectorial arrangement of pharmacophoric features (N position, H-bond geometry)
Conditions	Vendor-calculated properties (Leyan platform); methodology not disclosed; consistent with standard cheminformatics packages

Why This Matters

Confirms that bulk property filtering cannot substitute for regioisomer specification; procurement must rely on regioisomer identity, not surrogate computed parameters.

• [1] Lipinski, C. A., Lombardo, F., Dominy, B. W. & Feeney, P. J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 46, 3–26 (2001). View Source

Key Application Scenarios for [1-(Aminomethyl)cyclobutyl](1,3-thiazol-5-yl)methanol

Medicinal Chemistry SAR with 5-yl Thiazole Pharmacophore

In kinase inhibitor or GPCR modulator programmes where the thiazole N atom serves as a critical hydrogen-bond acceptor to a hinge-region backbone NH or a conserved water network, the 5-yl attachment vector places the cyclobutyl-aminomethyl-carbinol moiety at a defined distance and dihedral angle relative to this key interaction. Based on the regioisomer-dependent biological activity patterns documented in the literature [1], and the divergent electrophilic reactivity of the 5-position versus the 2-position [2], this compound is specifically suited for SAR studies where 5-yl geometry is required. Procuring the correct regioisomer from the outset prevents false-negative SAR interpretation that could arise from using the 2-yl isomer, which presents the pharmacophore with a different N-vector orientation.

Parallel Library Synthesis via Orthogonal Handles

The simultaneous presence of a primary aminomethyl group and a secondary alcohol enables sequential, chemoselective derivatisation: amide bond formation or reductive amination at the amine (pH ~8–9, using activated esters or aldehydes) followed by esterification, etherification, or carbamoylation at the alcohol, or vice versa when the alcohol is first protected in situ via silylation [1]. This orthogonal reactivity reduces the need for intermediate purification and is advantageous for generating diverse compound libraries from a single building block. Compared to mono-functional analogs such as (2-cyclobutylthiazol-5-yl)methanol, which would require additional synthetic steps to install an amine handle, the target compound can yield at least twice as many distinct chemotypes per synthetic cycle.

Fragment-Based Drug Discovery with Privileged Scaffold

With MW 198.29, LogP 1.31, and only three rotatable bonds, the compound meets fragment-based screening criteria (MW < 300, LogP ≤ 3, H-bond donors ≤ 3) [1][2]. The 5-yl thiazole regiochemistry is over-represented in biologically active natural products and synthetic actives targeting kinase, protease, and antimicrobial endpoints, making this fragment a privileged starting point for fragment growing, merging, or linking strategies. Immediate commercial availability at 1 g scale with transparent pricing supports rapid follow-up chemistry without the supply interruption risks associated with less accessible regioisomers.

Agrochemical Lead Generation Targeting Fungal Pathogens

Heterocyclic alkanol derivatives bearing thiazole motifs have been disclosed as fungicidal agents in the patent literature, with structure–activity relationships demonstrating that the nature and position of the heterocyclic attachment significantly affect both potency and crop safety [1]. The 1,3-thiazol-5-yl carbinol architecture, combined with the cyclobutyl-aminomethyl substructure, offers a distinct steric and electronic profile relative to the 2-thiazolyl and isothiazolyl variants claimed in the same patent families. This compound can serve as a core intermediate for agrochemical discovery programmes seeking novel modes of action against resistant fungal strains, where regioisomer identity is a determinant of biological selectivity.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR

5-yl thiazole pharmacophore geometry

Regioisomer-dependent target engagement

Parallel library synthesis

Orthogonal amine/alcohol handles

Chemoselective derivatisation efficiency

Fragment-based discovery

Fragment-like physicochemical profile

Scaffold growing/merging compatibility

Agrochemical lead generation

5-yl carbinol-cyclobutyl architecture

Fungicidal selectivity and crop safety

• [1] Nising, C. F., Cristau, P., Helmke, H., Peris, G., Tsuchiya, T. & Wasnaire, P. (Bayer Intellectual Property GmbH). Novel Heterocyclic Alkanol Derivatives. US Patent Application US20130197236A1, published 2013-08-01. View Source
• [2] Moghaddam-manesh, M., Beyzaei, H., Heidari Majd, M., Hosseinzadegan, S. & Ghazvini, K. Investigation and comparison of biological effects of regioselectively synthesized thiazole derivatives. J. Heterocycl. Chem. 58, 1525–1530 (2021). View Source